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Compound of Interest

Compound Name: Methyl 2-nonynoate

Cat. No.: B085817

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Methyl 2-nonynoate is a versatile bifunctional molecule featuring both an ester and an alkyne
moiety. This unique structural combination makes it a valuable starting material and
intermediate in a wide range of organic transformations. Its utility spans from the synthesis of
complex heterocyclic scaffolds to its established use in the fragrance and flavor industries. This
document provides detailed application notes and experimental protocols for the use of methyl
2-nonynoate in the synthesis of substituted pyridin-2(1H)-ones and 4H-pyrans, highlighting its
role as a key building block for creating molecular diversity.

Physicochemical Properties of Methyl 2-Nonynoate

A clear understanding of the physical and chemical properties of methyl 2-nonynoate is
essential for its effective use in synthesis.
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Property Value Reference
Molecular Formula C10H1602 [1]
Molecular Weight 168.23 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 121-122 °C at 20 mmHg [1]
Density 0.915 g/mL at 25 °C [1]
Refractive Index 1.448 (at 20 °C) [1]

N Soluble in organic solvents,
Solubility ) ] [1]
insoluble in water

Application Note 1: Synthesis of Highly Substituted
Pyridin-2(1H)-ones

Methyl 2-nonynoate serves as a valuable precursor for the synthesis of highly functionalized
pyridin-2(1H)-ones. These scaffolds are of significant interest in medicinal chemistry due to
their presence in numerous biologically active compounds. The reaction proceeds via a base-
catalyzed cascade reaction involving an active methylene compound, such as
cyanoacetamide.

Reaction Principle: The synthesis involves a Michael addition of the active methylene
compound to the electron-deficient alkyne of methyl 2-nonynoate, followed by an
intramolecular cyclization and tautomerization to yield the stable pyridin-2(1H)-one ring system.
The reaction is typically catalyzed by a base, such as piperidine or a non-nucleophilic base like
triethylamine.

Logical Relationship of Pyridin-2(1H)-one Synthesis
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Reactants
Active Methylene Compound Base Catalyst
Metiyl2nonynoate (e.g., Cyanoacetamide) (e.g., Piperidine)

Catalyzes

Reaction| Cascade

Michael Addition
Intramolecular Cyclization

Tautomerization

Substituted Pyridin-2(1H)-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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